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Compound of Interest

Compound Name: 5-Methoxyisophthalic acid

Cat. No.: B140609 Get Quote

This guide provides comprehensive information on the physicochemical properties of 5-
Methoxyisophthalic acid, tailored for researchers, scientists, and professionals in drug

development.

Core Physicochemical Data
5-Methoxyisophthalic acid, a dicarboxylic acid derivative of anisole, is a valuable building

block in organic synthesis, particularly in the development of metal-organic frameworks (MOFs)

and pharmaceutical compounds. Its key identifiers and properties are summarized below.

Parameter Value

Molecular Formula C₉H₈O₅[1]

Linear Formula CH₃OC₆H₃(CO₂H)₂[2][3]

Molecular Weight 196.16 g/mol [1][2][3]

CAS Number 46331-50-4[2]

Melting Point 275-280 °C[1]

Chemical Structure
The molecular structure of 5-Methoxyisophthalic acid consists of a benzene ring substituted

with two carboxylic acid groups at positions 1 and 3, and a methoxy group at position 5.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b140609?utm_src=pdf-interest
https://www.benchchem.com/product/b140609?utm_src=pdf-body
https://www.benchchem.com/product/b140609?utm_src=pdf-body
https://www.benchchem.com/product/b140609?utm_src=pdf-body
https://www.chemwhat.com/5-methoxyisophthalic-acid-cas-46331-50-4/
https://www.sigmaaldrich.com/HK/zh/product/aldrich/528242
https://www.scbt.com/zh/p/5-methoxyisophthalic-acid-46331-50-4
https://www.chemwhat.com/5-methoxyisophthalic-acid-cas-46331-50-4/
https://www.sigmaaldrich.com/HK/zh/product/aldrich/528242
https://www.scbt.com/zh/p/5-methoxyisophthalic-acid-46331-50-4
https://www.sigmaaldrich.com/HK/zh/product/aldrich/528242
https://www.chemwhat.com/5-methoxyisophthalic-acid-cas-46331-50-4/
https://www.benchchem.com/product/b140609?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140609?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Chemical structure of 5-Methoxyisophthalic acid.

Experimental Protocols
Detailed experimental protocols for the synthesis and application of 5-Methoxyisophthalic
acid are application-specific. For instance, its use as an organic linker in the synthesis of

Metal-Organic Frameworks (MOFs) involves solvothermal or hydrothermal reactions with metal

salts. A general procedure would entail:

Dissolution: Dissolving 5-Methoxyisophthalic acid and a chosen metal salt (e.g., zinc

nitrate, copper acetate) in a suitable solvent or solvent mixture (e.g., DMF, ethanol).

Reaction: Sealing the mixture in a Teflon-lined autoclave and heating it at a specific

temperature for a defined period.

Isolation: Cooling the vessel to room temperature, followed by filtration to collect the

crystalline product.

Washing and Drying: Washing the product with the reaction solvent to remove unreacted

starting materials and then drying it under vacuum.

For specific protocols, researchers should refer to peer-reviewed literature that details the

synthesis of the desired MOF or compound.

Applications
5-Methoxyisophthalic acid is a key component in materials science and polymer chemistry. It

serves as an organic linker in the formation of MOFs, which have applications in gas storage,

separation, and catalysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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